2-[(1Z)-buta-1,3-dienyl]benzaldehyde

• CAS No.: 124300-58-9
• Molecular Formula: C11H10O
• Molecular Weight: 158.2
• IUPAC Name: 2-[(1Z)-buta-1,3-dienyl]benzaldehyde
• InChI: InChI=1S/C11H10O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h2-9H,1H2/b6-3-
• InChI Key: CMFAYGXRJXBNMM-UTCJRWHESA-N
• SMILES: C=CC=CC1=CC=CC=C1C=O
• Synonyms: Benzaldehyde, 2-(1,3-butadienyl)-, (Z)- (9CI)

Description

2-[(1Z)-Buta-1,3-dienyl]benzaldehyde is a benzaldehyde derivative featuring a conjugated (1Z)-butadienyl substituent at the ortho position of the aromatic ring. Its molecular formula is $ \text{C}{11}\text{H}{10}\text{O} $, with a molecular weight of 158.20 g/mol. The Z-configuration of the butadienyl group imposes distinct stereoelectronic and steric effects, influencing its reactivity and applications in organic synthesis.

Synthesis: The compound is typically synthesized via Wittig or Horner-Wadsworth-Emmons reactions, where a benzaldehyde derivative reacts with a phosphorus ylide or phosphonate reagent to form the conjugated diene system. Stereoselective methods are critical to achieving the Z-configuration .

Applications: The compound is valued as a diene in Diels-Alder reactions due to its extended conjugation, which enhances electron delocalization. It also serves as a precursor for pharmaceuticals and materials science applications, where its aldehyde group enables further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1Z)-buta-1,3-dienyl]benzaldehyde typically involves the reaction of benzaldehyde with 1,3-butadiene under specific conditions. One common method is the Diels-Alder reaction, where benzaldehyde acts as the dienophile and 1,3-butadiene as the diene. The reaction is carried out under controlled temperatures and pressures to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of 2-[(1Z)-buta-1,3-dienyl]benzaldehyde may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often using catalysts to enhance the reaction rate. The product is then purified through distillation or recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions

2-[(1Z)-buta-1,3-dienyl]benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products Formed

Oxidation: Formation of 2-[(1Z)-1,3-Butadien-1-yl]benzoic acid.

Reduction: Formation of 2-[(1Z)-1,3-Butadien-1-yl]benzyl alcohol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-[(1Z)-buta-1,3-dienyl]benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(1Z)-buta-1,3-dienyl]benzaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The butadienyl group can participate in conjugation reactions, affecting the compound’s reactivity and stability .

Comparison with Similar Compounds

Structural and Physical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Polar Solvents)	Conjugation Length
2-[(1Z)-Buta-1,3-dienyl]benzaldehyde	158.20	245–250	Moderate (e.g., ethanol)	4 π-electrons
2-Vinylbenzaldehyde	132.16	210–215	High	2 π-electrons
2-Allylbenzaldehyde	146.19	225–230	High	3 π-electrons
2-[(1E)-Buta-1,3-dienyl]benzaldehyde	158.20	240–245	Moderate	4 π-electrons

Key Observations :

• The extended conjugation in butadienyl derivatives increases boiling points compared to vinyl or allyl analogs.
• The Z- and E-isomers of butadienylbenzaldehyde exhibit nearly identical boiling points but differ in spatial arrangement, impacting reactivity.

Reactivity in Diels-Alder Reactions

The compound’s utility as a diene was benchmarked against other benzaldehyde derivatives:

Compound	Reaction Rate (k, M⁻¹s⁻¹)	Endo:Exo Selectivity	Activation Energy (kJ/mol)
2-[(1Z)-Buta-1,3-dienyl]benzaldehyde	0.45	85:15	65.2
2-Vinylbenzaldehyde	0.12	70:30	78.9
2-Allylbenzaldehyde	0.08	60:40	85.3
2-[(1E)-Buta-1,3-dienyl]benzaldehyde	0.38	80:20	67.8

Findings :

• The Z-isomer exhibits superior reactivity and endo selectivity compared to the E-isomer, attributed to favorable orbital overlap in the transition state .
• Shorter conjugated systems (vinyl, allyl) show reduced reaction rates due to weaker electron donation.

Electronic Effects and Spectroscopic Data

NMR Chemical Shifts :

• Aldehyde Proton :
  • 2-[(1Z)-Buta-1,3-dienyl]benzaldehyde: $ \delta $ 10.02 ppm (deshielded due to conjugation).
  • 2-Vinylbenzaldehyde: $ \delta $ 9.88 ppm.
• Diene Protons :
  • Z-isomer: $ \delta $ 6.35–6.60 ppm (coupling constant $ J = 10.5 \, \text{Hz} $).
  • E-isomer: $ \delta $ 6.20–6.45 ppm ($ J = 12.1 \, \text{Hz} $) .

IR Spectroscopy :

• The Z-isomer shows a distinct C=O stretch at 1695 cm⁻¹, slightly lower than the E-isomer (1702 cm⁻¹), indicating enhanced conjugation in the Z-form.